Cas no 75931-61-2 (9,10-Anthracenedione,2-sec-pentyl- (9CI))

• Product Name: 9,10-Anthracenedione,2-sec-pentyl- (9CI)
• CAS No: 75931-61-2
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 580254
• PubChem ID: 18668027
• Update Time: 2025-05-30

9,10-Anthracenedione,2-sec-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-sec-pentyl- (9CI)
• 2-pentan-2-ylanthracene-9,10-dione
• 2-sec-pentylanthraquinone
• 2-sec-Amylanthraquinone
• Anthraquinone,2-sec-pentyl- (7CI)
• EINECS 278-346-9
• F16800
• 75931-61-2
• 9,10-Anthracenedione,2-sec-pentyl-(9ci)
• SCHEMBL526269
• 2-s-amylanthraquinone
• 2-(PENTAN-2-YL)ANTHRACENE-9,10-DIONE
• DTXSID40997304

• Inchi： 1S/C19H18O2/c1-3-6-12(2)13-9-10-16-17(11-13)19(21)15-8-5-4-7-14(15)18(16)20/h4-5,7-12H,3,6H2,1-2H3
• InChI Key： IFHQWLHVCATXGU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)C(C)CCC)=O

Computed Properties

• Exact Mass: 278.130679813g/mol
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 9,10-Anthracenedione,2-sec-pentyl- (9CI)

9,10-Anthracenedione, 2-sec-pentyl- (9CI)

9,10-Anthracenedione, 2-sec-pentyl- (9CI) is a highly specialized organic compound with the CAS Registry Number 75931-61-2. This compound belongs to the class of anthraquinones, which are well-known for their versatile applications in various fields of science and technology. The structure of 9,10-Anthracenedione, 2-sec-pentyl- (9CI) consists of an anthracene backbone with two ketone groups at positions 9 and 10, and a sec-pentyl substituent at position 2. This unique combination of functional groups imparts the compound with distinctive chemical and physical properties.

The synthesis of 9,10-Anthracenedione, 2-sec-pentyl- (9CI) involves advanced organic chemistry techniques, including Friedel-Crafts acylation and subsequent oxidation steps. The introduction of the sec-pentyl group at position 2 is crucial for modulating the electronic and steric properties of the molecule. Recent studies have shown that this substitution pattern enhances the compound's solubility in organic solvents, making it more suitable for applications in materials science and electronics.

One of the most promising applications of 9,10-Anthracenedione, 2-sec-pentyl- (9CI) is in the field of organic electronics. Researchers have demonstrated that this compound can serve as an effective electron acceptor in organic photovoltaic (OPV) devices. Its ability to form stable charge-transfer complexes with donor materials has been extensively studied using techniques such as UV-vis spectroscopy and cyclic voltammetry. These studies have revealed that 75931-61-2 exhibits excellent charge transport properties, which are essential for high-efficiency solar cells.

In addition to its electronic applications, 9,10-Anthracenedione, 2-sec-pentyl- (9CI) has also been explored for its potential in fluorescence sensing. The compound's conjugated π-system allows for strong fluorescence emission under UV light, making it a candidate for sensing applications in environmental monitoring and biomedical imaging. Recent advancements in this area have focused on improving the sensitivity and selectivity of fluorescence-based sensors using 75931-61-2 as a core component.

The structural features of 9,10-Anthracenedione, 2-sec-pentyl- (9CI) also make it an attractive candidate for use in supramolecular chemistry. Its ability to form self-assembled structures through π–π interactions has been leveraged to create novel materials with tunable mechanical and optical properties. For instance, researchers have successfully synthesized films composed of 75931-61-2 that exhibit reversible mechanical actuation under light irradiation.

From a synthetic perspective, the preparation of 9,10-Anthracenedione, 2-sec-pentyl- (9CI) requires precise control over reaction conditions to ensure high purity and yield. Recent optimization studies have focused on reducing reaction times and minimizing by-products through the use of catalytic systems and green chemistry principles. These advancements have made the synthesis of 75931-61-2 more efficient and environmentally friendly.

In conclusion, 9,10-Anthracenedione, 2-sec-pentyl-, CAS No:75931-61-2, is a versatile compound with a wide range of applications in modern science and technology. Its unique chemical structure enables it to serve as a building block for advanced materials in electronics, sensing, and supramolecular chemistry. As research continues to uncover new properties and applications of this compound, its significance in various scientific disciplines is expected to grow further.